Cas no 2172287-78-2 (3-cyclopropyl-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid)

• Product Name: 3-cyclopropyl-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid
• CAS No: 2172287-78-2
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5800277
• PubChem ID: 165570750
• Update Time: 2025-10-28

3-cyclopropyl-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid
• EN300-1522478
• 2172287-78-2
• 3-cyclopropyl-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}propanoic acid

• Inchi： 1S/C26H28N2O5/c29-23(27-22(13-24(30)31)16-9-10-16)14-26(11-12-26)28-25(32)33-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22H,9-15H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： RMDJYQQOGOXKJD-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid

3-Cyclopropyl-3-{2-1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic Acid: A Comprehensive Overview

3-Cyclopropyl-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid, with CAS No 2172287-78-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetamido functional group. The presence of these groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The compound's structure is characterized by a central propanoic acid backbone, which is substituted at the third carbon with a cyclopropyl group and an acetamido group. The acetamido group is further modified by the Fmoc protecting group, which is commonly used in peptide synthesis to protect amino groups during reaction sequences. This combination of functional groups suggests that the compound may play a role in peptide synthesis or as a building block for more complex molecules.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic and steric properties. The inclusion of a cyclopropyl group in this compound may contribute to its stability and reactivity, making it an attractive candidate for further research. Additionally, the Fmoc group is known for its stability under basic conditions, which could be advantageous in certain synthetic pathways.

In terms of synthesis, the preparation of this compound likely involves multi-step reactions, including nucleophilic acyl substitutions and possibly coupling reactions to introduce the Fmoc group. The use of protecting groups like Fmoc underscores the importance of precise control over reaction conditions to ensure the desired product is obtained.

The application of this compound extends beyond traditional organic synthesis. Its structure suggests potential use in peptide-based drug discovery, where protecting groups like Fmoc are essential for controlling reactivity during peptide assembly. Furthermore, the cyclopropyl groups may influence the bioavailability and pharmacokinetics of any resulting compounds.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. By modeling the interactions between this compound and potential biological targets, scientists can gain insights into its therapeutic potential without conducting extensive experimental work.

In conclusion, 3-cyclopropyl-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid (CAS No 2172287-78-2) represents a fascinating example of modern organic chemistry's complexity and diversity. Its structure and functional groups position it as a valuable tool in both academic research and industrial applications, particularly in areas such as peptide synthesis and drug development.